![molecular formula C20H23NO4 B251493 2-(4-sec-butylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide](/img/structure/B251493.png)
2-(4-sec-butylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-sec-butylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, also known as BDB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BDB is a selective agonist of the serotonin 5-HT2A receptor, which plays a crucial role in regulating various physiological functions in the human body.
Mechanism of Action
2-(4-sec-butylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide acts as a selective agonist of the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that regulates various physiological functions in the human body. This compound binds to the 5-HT2A receptor and activates it, leading to the activation of downstream signaling pathways that regulate various physiological functions, including mood, cognition, and perception. This compound has been shown to induce psychedelic effects by altering the activity of various brain regions, including the prefrontal cortex and the default mode network.
Biochemical and Physiological Effects
This compound has been shown to induce various biochemical and physiological effects in animal models and humans. This compound has been shown to increase the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine, leading to changes in mood, cognition, and perception. This compound has also been shown to alter the activity of various brain regions, including the prefrontal cortex and the default mode network, leading to changes in consciousness and self-awareness.
Advantages and Limitations for Lab Experiments
2-(4-sec-butylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has several advantages and limitations for lab experiments. This compound is a potent and selective agonist of the serotonin 5-HT2A receptor, making it a valuable tool for studying the role of this receptor in various physiological functions. This compound has also been shown to induce psychedelic effects in animal models and humans, making it a potential candidate for the treatment of various mental disorders. However, this compound has several limitations, including its potential for abuse and its complex synthesis method, which limits its availability for research.
Future Directions
There are several future directions for the research on 2-(4-sec-butylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide. One potential direction is to study the effects of this compound on various mental disorders, including depression, anxiety, and post-traumatic stress disorder. Another potential direction is to study the mechanisms underlying the psychedelic effects of this compound, including its effects on various brain regions and neurotransmitter systems. Additionally, future research could focus on developing new synthetic methods for this compound that are more efficient and scalable, making it more accessible for research.
Synthesis Methods
The synthesis of 2-(4-sec-butylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide involves several steps, including the reaction of 4-sec-butylphenol with potassium hydroxide, followed by the reaction of the resulting compound with 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid chloride, and finally, the reaction of the resulting compound with N-(tert-butoxycarbonyl)glycine. The resulting compound is then deprotected to obtain this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
2-(4-sec-butylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and psychiatry. This compound is a selective agonist of the serotonin 5-HT2A receptor, which plays a crucial role in regulating various physiological functions in the human body, including mood, cognition, and perception. This compound has been shown to induce psychedelic effects in animal models and humans, making it a potential candidate for the treatment of various mental disorders, including depression, anxiety, and post-traumatic stress disorder.
Properties
Molecular Formula |
C20H23NO4 |
---|---|
Molecular Weight |
341.4 g/mol |
IUPAC Name |
2-(4-butan-2-ylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
InChI |
InChI=1S/C20H23NO4/c1-3-14(2)15-4-7-17(8-5-15)25-13-20(22)21-16-6-9-18-19(12-16)24-11-10-23-18/h4-9,12,14H,3,10-11,13H2,1-2H3,(H,21,22) |
InChI Key |
LFZPCWAVNFNRCW-UHFFFAOYSA-N |
SMILES |
CCC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OCCO3 |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OCCO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.